Cas no 603122-86-7 (Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester)
603122-86-7 structure
Product Name:Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester
CAS No:603122-86-7
MF:C10H13BO5
MW:224.018223524094
MDL:MFCD22056738
CID:4059940
PubChem ID:22171331
Update Time:2025-04-22
Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester
- SCHEMBL3190046
- AKOS027257548
- 603122-86-7
- (4-Ethoxycarbonyl-2-methoxyphenyl)boronic acid
- (4-(Ethoxycarbonyl)-2-methoxyphenyl)boronic acid
- 4-ethoxycarbonyl-2-methoxyphenylboronic acid
- BGZDEQUZDOOMMD-UHFFFAOYSA-N
- [4-(ethoxycarbonyl)-2-methoxyphenyl]boronic acid
- MFCD22056738
- DB-087536
- D71474
- CS-0190004
- (4-(Ethoxycarbonyl)-2-methoxyphenyl)boronicacid
-
- MDL: MFCD22056738
- Inchi: 1S/C10H13BO5/c1-3-16-10(12)7-4-5-8(11(13)14)9(6-7)15-2/h4-6,13-14H,3H2,1-2H3
- InChI Key: BGZDEQUZDOOMMD-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(=O)OCC)C=CC=1B(O)O
Computed Properties
- Exact Mass: 224.0856037Da
- Monoisotopic Mass: 224.0856037Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76Ų
Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM215251-1g |
(4-(Ethoxycarbonyl)-2-methoxyphenyl)boronic acid |
603122-86-7 | 95+% | 1g |
$306 | 2021-06-16 | |
| Chemenu | CM215251-1g |
(4-(Ethoxycarbonyl)-2-methoxyphenyl)boronic acid |
603122-86-7 | 95+% | 1g |
$306 | 2022-12-10 | |
| abcr | AB515523-1 g |
4-Ethoxycarbonyl-2-methoxyphenylboronic acid |
603122-86-7 | 1g |
€414.10 | 2023-04-18 | ||
| AstaTech | D71474-0.25/G |
4-ETHOXYCARBONYL-2-METHOXYPHENYLBORONIC ACID |
603122-86-7 | 95% | 0.25g |
$122 | 2023-09-19 | |
| AstaTech | D71474-1/G |
4-ETHOXYCARBONYL-2-METHOXYPHENYLBORONIC ACID |
603122-86-7 | 95% | 1g |
$184 | 2023-09-19 | |
| AstaTech | D71474-5/G |
4-ETHOXYCARBONYL-2-METHOXYPHENYLBORONIC ACID |
603122-86-7 | 95% | 5g |
$555 | 2023-09-19 | |
| Matrix Scientific | 208728-1g |
(4-Ethoxycarbonyl-2-methoxyphenyl)boronic acid |
603122-86-7 | 1g |
$1686.00 | 2023-09-11 | ||
| Matrix Scientific | 208728-25g |
(4-Ethoxycarbonyl-2-methoxyphenyl)boronic acid |
603122-86-7 | 25g |
$7657.00 | 2023-09-11 | ||
| eNovation Chemicals LLC | D637341-5g |
(4-(ethoxycarbonyl)-2-methoxyphenyl)boronic acid |
603122-86-7 | 95% | 5g |
$900 | 2025-02-27 | |
| Enamine | EN300-25466681-1.0g |
[4-(ethoxycarbonyl)-2-methoxyphenyl]boronic acid |
603122-86-7 | 95% | 1.0g |
$0.0 | 2023-01-04 |
Benzoic acid, 4-borono-3-methoxy-, 1-ethyl ester Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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